Cas no 111394-04-8 (Cholest-7-ene-3,15-diol,15-methyl-, (3b,5a,14b,15a)- (9CI))

Cholest-7-ene-3,15-diol,15-methyl-, (3b,5a,14b,15a)- (9CI) structure
111394-04-8 structure
Product Name:Cholest-7-ene-3,15-diol,15-methyl-, (3b,5a,14b,15a)- (9CI)
CAS No:111394-04-8
MF:C28H48O2
MW:416.679529190063
CID:188058
PubChem ID:196653
Update Time:2025-04-19

Cholest-7-ene-3,15-diol,15-methyl-, (3b,5a,14b,15a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-7-ene-3,15-diol,15-methyl-, (3b,5a,14b,15a)- (9CI)
    • 15-methylcholest-7-ene-3,15-diol
    • (3beta,5alpha,14beta)-15-methylcholest-7-ene-3,15-diol
    • 15beta-Methyl-5alpha,14beta-cholest-7-ene-3beta,15alpha-diol
    • 111394-04-8
    • (3S,5S,9R,10S,13R,14S,17R)-10,13,15-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,9,11,12,14,16,17-dodecahydrocyclopenta[a]phenanthrene-3,15-diol
    • DTXSID10912140
    • Inchi: 1S/C28H48O2/c1-18(2)8-7-9-19(3)24-17-28(6,30)25-22-11-10-20-16-21(29)12-14-26(20,4)23(22)13-15-27(24,25)5/h11,18-21,23-25,29-30H,7-10,12-17H2,1-6H3/t19-,20+,21+,23+,24-,25-,26+,27-,28?/m1/s1
    • InChI Key: YEKYBNIATRJFGM-HOFOHDGYSA-N
    • SMILES: OC1(C)C[C@H]([C@H](C)CCCC(C)C)[C@@]2(C)CC[C@H]3C(=CC[C@H]4C[C@H](CC[C@]34C)O)[C@H]21

Computed Properties

  • Exact Mass: 416.365431
  • Monoisotopic Mass: 416.365431
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 7.1

Experimental Properties

  • Density: 1.02
  • Boiling Point: 516.5°Cat760mmHg
  • Flash Point: 212°C
  • Refractive Index: 1.534
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